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Compound of Interest

Compound Name: Bis(2-ethylhexyl) adipate

CAS No.: 103-23-1

Cat. No.: B1667312 Get Quote

Introduction: The DEHA Paradox
You are likely reading this because you are facing the classic trade-off in PVC formulation:

Flexibility vs. Permanence.

Di(2-ethylhexyl) adipate (DEHA) is the industry standard for low-temperature applications

(blood bags, cryogenic tubing, food wrap) because it depresses the Glass Transition

Temperature (

) of PVC more efficiently than standard phthalates like DEHP. However, its thermodynamic
incompatibility with the PVC matrix often leads to migration, exudation ("greasy surface"), and
volatility during processing.

This guide is not a textbook. It is a troubleshooting manual designed to help you navigate these

specific failure modes while achieving compliance with low-temperature standards like ASTM

D746.

Module 1: The Mechanism of Cold Flexibility
To fix the problem, you must understand the molecular mechanics. DEHA functions via the

Free Volume Theory. Unlike DEHP, which has a rigid aromatic ring, DEHA is an aliphatic diester

with a linear, flexible backbone.
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Caption: DEHA increases free volume by shielding PVC dipoles, but its aliphatic nature leads

to weaker binding and higher migration risks compared to phthalates.

Module 2: Troubleshooting & FAQs
Scenario A: "My samples are failing the Brittleness Test
(ASTM D746) despite high DEHA loading."
Diagnosis: This is often a Gelation (Fusion) Issue, not a formulation issue. If the PVC grain is

not fully broken down and fused with the plasticizer, the material acts like a composite of rigid

particles in a soft matrix, creating stress concentration points.

Q: How do I verify if my fusion is adequate?

A: Perform a solvent immersion test. Submerge a small cut sample in acetone for 20

minutes.

Good Fusion: The sample swells uniformly but holds its shape.

Poor Fusion: The sample disintegrates or surface particles flake off.

Corrective Action: Increase your processing temperature by 5-10°C or increase the

specific mechanical energy (shear) during compounding. Note: See Scenario C regarding
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volatility.

Scenario B: "The surface of my tubing feels greasy or
sticky after 24 hours (Exudation)."
Diagnosis: You have exceeded the Compatibility Limit. DEHA has a solubility parameter (

) of approx. 17.4 MPa

, while PVC is ~20.2 MPa

. This difference drives DEHA to the surface (syneresis) when the system seeks
thermodynamic equilibrium.

Q: Can I stop migration without losing cold flexibility?

A: You cannot stop it, but you can slow it. Use a Plasticizer Blend.[1]

Protocol: Replace 20-30% of your DEHA with a secondary plasticizer that anchors the

DEHA.

Recommended Blend:

Primary: 70% DEHA (for cold flex).

Secondary: 30% Polymeric Adipate or DOTP (for permanence).

Why? The higher molecular weight polymeric plasticizer entangles with the PVC chains,

creating a "net" that physically hinders the diffusion of the smaller DEHA molecules.

Scenario C: "The material smokes heavily during
extrusion/molding."
Diagnosis: DEHA has a higher vapor pressure than DEHP. You are processing at temperatures

suited for rigid PVC or phthalates, causing DEHA volatilization.

Q: What is the optimal processing window?

A: Keep melt temperatures below 170°C.
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Corrective Action:

Lower barrel temperatures.

Use a Tin-based thermal stabilizer (1.5 - 2.0 PHR) to allow for lower-temperature

processing without degradation.

Ensure your dry-blending cycle reaches 110°C to fully absorb the DEHA into the PVC

pores before it hits the extruder.

Module 3: Comparative Data (DEHA vs. Alternatives)
Use this table to justify your formulation choices to stakeholders.

Property Pure PVC
PVC + 40phr
DEHP

PVC + 40phr
DEHA

PVC + 40phr
Polymeric

Glass Transition

(

)

80°C -25°C -40°C -15°C

Brittleness Temp

(ASTM D746)
> 0°C -30°C -55°C -20°C

Migration

(Hexane

extraction)

N/A Moderate High Very Low

Volatility

(Activated

Carbon)

N/A Low High Negligible

Solubility

Parameter (

)

20.2 18.2 17.4 ~18.5

Data synthesized from standard industry performance metrics [1, 2].
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Module 4: Validated Experimental Protocols
Protocol 1: High-Shear Dry Blending (Critical for DEHA)
Goal: Ensure complete absorption of DEHA into PVC porous grains to prevent "fish eyes" and

smoking.

Pre-heat high-speed mixer to 60°C.

Add Resin: Add PVC resin (K-value 65-70 recommended for flexible apps) and solid

stabilizers (Ca/Zn or Tin).

Mix: Ramp speed to 1500 rpm.

Liquid Injection: At 80°C (resin temp), inject DEHA slowly (spray nozzle preferred) over 60

seconds. Do not dump it in.

Absorption: Continue mixing until resin temp reaches 115°C. The mix should look like dry,

free-flowing sand.

Cooling: Discharge into a cooling mixer immediately. Cool to 40°C before bagging.

Protocol 2: ASTM D746 Brittleness Temperature
Determination
Goal: Determine the temperature at which 50% of specimens fail.

Specimen Prep: Die-cut Type I specimens (6.35 x 31.75 x 1.91 mm) from compression-

molded plaques. Edge quality is critical—nicks cause premature failure.

Conditioning: Condition samples at 23°C/50% RH for 40+ hours [3].

Apparatus: Use a cantilever beam impact tester immersed in a heat-transfer medium

(ethanol or silicone oil).

Testing Sequence:

Start at -40°C.
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Clamp specimen (torque to 5 in-lb).[2]

Impact velocity: 2.0 ± 0.2 m/s.

Inspect for cracks (any visible crack = failure).[2]

Staircase Method:

If pass: Lower temp by 5°C.

If fail: Raise temp by 5°C.

Repeat until you find the specific transition range, then test 10 specimens at 4 intervals

within that range to calculate the

.

Module 5: Advanced Troubleshooting Logic
Use this decision tree when your formulation fails validation.
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Caption: Decision matrix for isolating failure modes in DEHA-PVC formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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